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Compound of Interest

Compound Name:
Ethyl 2-(4-oxopiperidin-1-

YL)acetate

CAS No.: 145729-10-8

Cat. No.: B2857545

Get Quote

A critical discrepancy has been identified concerning the chemical entity associated with CAS

number 145729-10-8. Initial investigations reveal conflicting information, necessitating a

clarification of the target compound before a comprehensive technical guide can be developed.

This advisory serves to highlight the differing chemical structures and associated data for the

provided CAS number and a closely related, yet distinct, compound that may be the intended

subject of interest for researchers and drug development professionals.

Initial searches for CAS 145729-10-8 consistently identify the compound as Ethyl 2-(4-
oxopiperidin-1-yl)acetate[1][2]. This is a piperidine derivative with the molecular formula

C9H15NO3 and a molecular weight of approximately 185.22 g/mol [1][2].

However, further investigation into chemical structures often utilized in drug discovery and

development, particularly those with a benzodioxin moiety, suggests that the intended

compound of interest may have been 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone. This

compound is assigned a different and unique identifier: CAS 2879-20-1[3][4][5][6].
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The divergence in these chemical identities is significant, and proceeding with a technical guide

on the wrong compound would be misleading and counterproductive for the target audience of

researchers and scientists. To ensure scientific integrity and provide a valuable resource, it is

imperative to first establish the correct CAS number and chemical name for the intended guide.

Profile of CAS 145729-10-8: Ethyl 2-(4-oxopiperidin-
1-yl)acetate

Chemical Name: Ethyl 2-(4-oxopiperidin-1-yl)acetate[1][2]

CAS Number: 145729-10-8[1][2]

Molecular Formula: C9H15NO3[1][2]

Molecular Weight: 185.22 g/mol [1][2]

Structure: A piperidinone core with an ethyl acetate substituent at the nitrogen atom.

Profile of the Potential Intended Compound: 1-(2,3-
dihydro-1,4-benzodioxin-6-yl)ethanone

Chemical Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone[3][5]

CAS Number: 2879-20-1[3][4][5][6]

Synonyms: 6-Acetyl-1,4-benzodioxane, 3',4'-Ethylenedioxyacetophenone[3][4][6]

Molecular Formula: C10H10O3[3][4][5][6]

Molecular Weight: 178.18 g/mol [3][5]

Relevance in Research: This compound serves as a key intermediate in the synthesis of

various pharmaceuticals, including those with potential anti-inflammatory and analgesic

properties[4]. It is also a building block for chalcones with applications as inhibitors of human

monoamine oxidase B[7].
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Given the critical nature of accurate chemical identification in scientific research and drug

development, we must pause the development of the in-depth technical guide. We request the

end-user to verify the intended compound of interest.

Please clarify whether the intended subject of this guide is:

Ethyl 2-(4-oxopiperidin-1-yl)acetate (CAS 145729-10-8)

1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone (CAS 2879-20-1)

Upon receiving this clarification, a comprehensive and accurate technical guide on the correct

compound, including its suppliers, commercial availability, and relevant applications, will be

generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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